Cas no 1211592-05-0 (1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine)

1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine Chemical and Physical Properties
Names and Identifiers
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- 1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine
- 1-[(5-cyclopropylpyridin-2-yl)methyl]piperazine
- DB-310780
- J-502825
- 1211592-05-0
- DTXSID20744459
-
- Inchi: InChI=1S/C13H19N3/c1-2-11(1)12-3-4-13(15-9-12)10-16-7-5-14-6-8-16/h3-4,9,11,14H,1-2,5-8,10H2
- InChI Key: DYQHSVOCWHRXAN-UHFFFAOYSA-N
- SMILES: C1CC1C2=CN=C(C=C2)CN3CCNCC3
Computed Properties
- Exact Mass: 217.157897619g/mol
- Monoisotopic Mass: 217.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 28.2Ų
1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029192476-1g |
1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine |
1211592-05-0 | 95% | 1g |
$690.80 | 2023-09-04 | |
Chemenu | CM169000-1g |
1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine |
1211592-05-0 | 95% | 1g |
$712 | 2023-11-22 | |
Chemenu | CM169000-1g |
1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine |
1211592-05-0 | 95% | 1g |
$729 | 2021-08-05 |
1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine Related Literature
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Kuan-Ying Hsieh,El-Eulmi Bendeif,Axel Gansmuller,Sebastien Pillet,Theo Woike,Dominik Schaniel RSC Adv., 2013,3, 26132-26141
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Vladimir F. Kuznetsov,Alan J. Lough,Dmitry G. Gusev Chem. Commun., 2002, 2432-2433
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
Additional information on 1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine
1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine (CAS No. 1211592-05-0): An Overview of a Promising Compound in Medicinal Chemistry
1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine (CAS No. 1211592-05-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 1211592-05-0, is a member of the piperazine family, which is known for its diverse biological activities and utility in drug development.
The core structure of 1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine consists of a piperazine ring linked to a cyclopropylpyridine moiety. The cyclopropyl group introduces a degree of conformational rigidity, which can influence the compound's pharmacokinetic and pharmacodynamic properties. This structural feature has been shown to enhance the compound's binding affinity to various receptors, making it a valuable candidate for drug discovery.
Recent studies have highlighted the potential of 1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine in several therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine receptors. Research has demonstrated that this compound can modulate these receptors with high selectivity and potency, suggesting its potential as a novel therapeutic agent for conditions such as depression, anxiety, and schizophrenia.
In addition to its neurological applications, 1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine has shown promise in the field of oncology. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.
The pharmacological profile of 1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its ability to bind to specific receptors with high affinity, while animal models have provided insights into its pharmacokinetic properties and safety profile. These studies have shown that the compound exhibits favorable oral bioavailability and a favorable safety margin, making it an attractive candidate for further clinical development.
The synthetic route for 1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine involves several well-established chemical transformations. The synthesis typically begins with the formation of the cyclopropylpyridine moiety, followed by its coupling with a piperazine derivative. The use of mild reaction conditions and readily available starting materials makes this synthesis scalable and suitable for large-scale production.
In terms of current research trends, there is a growing interest in exploring the multifaceted biological activities of 1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine. Scientists are investigating its potential as a dual-action agent that can simultaneously target multiple pathways involved in disease progression. This approach could lead to more effective and safer therapies for complex diseases such as neurodegenerative disorders and cancer.
The future prospects for 1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine are promising. Ongoing clinical trials are evaluating its efficacy and safety in human subjects, with preliminary results showing encouraging outcomes. As more data becomes available, it is expected that this compound will play an increasingly important role in the development of new therapeutic strategies.
In conclusion, 1-((5-Cyclopropylpyridin-2-yl)methyl)piperazine (CAS No. 1211592-05-0) represents a significant advancement in medicinal chemistry. Its unique structural features, combined with its promising biological activities, make it a valuable candidate for further research and development. As scientists continue to unravel its full potential, this compound holds the promise of contributing to the discovery of new treatments for a range of diseases.
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